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Compound of Interest

Compound Name:

2-

(Carbamimidoylthio)ethanesulfonic

acid

Cat. No.: B124400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the material safety data, potential

applications, and relevant protocols for 2-(Carbamimidoylthio)ethanesulfonic acid. This

information is intended to support research, development, and safety protocols in a laboratory

setting.
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Property Value Reference

Chemical Name

2-

(Carbamimidoylthio)ethanesulf

onic acid

[1]

Synonyms

Amidinothioureaethanesulfonic

acid, 2-

(Amidinothio)ethanesulfonic

acid, Mesna Impurity A

[1][2]

CAS Number 25985-57-3 [1]

Molecular Formula C₃H₈N₂O₃S₂ [1]

Molecular Weight 184.24 g/mol [1]

Chemical Structure

(Image of the chemical

structure can be generated

based on the name)

Physical and Chemical Properties
Property Value Reference

Appearance White to off-white solid

Melting Point 209-270 °C [3]

Solubility
Slightly soluble in methanol

and water (with heating)
[4]

pKa (Predicted) 1.08 ± 0.50

LogP -0.9 [1]

Hazard Identification
There are conflicting reports regarding the GHS hazard classification of 2-
(Carbamimidoylthio)ethanesulfonic acid. While some sources indicate that it does not meet

the criteria for hazard classification, others report the following potential hazards:
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Skin Irritation: May cause skin irritation.[2]

Eye Irritation: May cause serious eye irritation.[2]

Respiratory Irritation: May cause respiratory irritation.[2]

It is recommended to handle this compound with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, in a well-ventilated area.

First Aid Measures
Exposure First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.

Skin Contact
Wash the affected area with soap and water.

Remove contaminated clothing.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek medical attention.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid inhalation of dust. Use in a well-ventilated

area.

Storage: Store in a cool, dry place, away from incompatible materials. Keep container tightly

closed. Recommended storage temperature is 2-8 °C.[4]

Application Notes
2-(Carbamimidoylthio)ethanesulfonic acid is primarily known as Mesna Impurity A, a

substance related to the uroprotective agent Mesna (Sodium 2-mercaptoethanesulfonate).[2]

Mesna is used clinically to prevent hemorrhagic cystitis induced by the chemotherapy agents
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cyclophosphamide and ifosfamide.[5][6] The primary mechanism of Mesna's protective effect is

the detoxification of acrolein, a urotoxic metabolite of these chemotherapeutic drugs.[5]

The biological activity of 2-(Carbamimidoylthio)ethanesulfonic acid itself has not been

extensively studied. However, as a structural analogue and potential metabolite or degradation

product of Mesna, its biological properties are of interest in the context of drug development

and safety assessment.

Potential areas of research for this compound include:

Uroprotective Activity: Investigating whether it retains any of the uroprotective effects of

Mesna or if it modulates Mesna's activity.

Toxicity Studies: Assessing its potential toxicity, particularly in the urinary tract, to understand

the safety profile of Mesna formulations where it may be present as an impurity.

Antioxidant Properties: Evaluating its antioxidant capacity, given that Mesna exhibits

antioxidant properties.[7][8]

Experimental Protocols
Due to the limited publicly available research on the specific biological activities of 2-
(Carbamimidoylthio)ethanesulfonic acid, detailed experimental protocols for this compound

are not well-established. However, researchers can adapt existing protocols used for its parent

compound, Mesna, and for general in vitro screening.

Synthesis Protocol
A specific, detailed synthesis protocol for 2-(Carbamimidoylthio)ethanesulfonic acid is not

readily available in the searched literature. However, a general approach for the synthesis of

related thiosulfonic acids involves the oxidative coupling of a thiosulfonic acid with an aniline, or

the reaction of a bromoalkane with thiourea followed by oxidation.[3][9]

Conceptual Synthesis Workflow:
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Starting Materials

Reaction Intermediate Final Product2-Bromoethanesulfonic acid

Nucleophilic Substitution

Thiourea

Isothiouronium Intermediate 2-(Carbamimidoylthio)ethanesulfonic acid

Rearrangement/
Purification

Cell Culture
Treatment

Incubation

Endpoint Analysis

Culture Urothelial Cells
(e.g., T24 cell line)

Treat cells with:
1. Vehicle Control

2. Acrolein
3. Acrolein + Mesna (Positive Control)

4. Acrolein + Test Compound

Incubate for 24-48 hours

Cell Viability Assay (MTT)

Cytotoxicity Assay (LDH)

Apoptosis Assay (Flow Cytometry)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/117698
https://pubchem.ncbi.nlm.nih.gov/compound/117698
https://www.youtube.com/watch?v=aM-tiTvKnLM
https://www.researchgate.net/publication/359191672_Synthesis_of_2_H_5_baricitinib_via_2_H_5_ethanesulfonyl_chloride
https://www.globalrx.com/articles?article=mesna-1g-10ml-injection-clinical-profile&product_id=36027
https://synapse.patsnap.com/article/what-is-the-mechanism-of-mesna
https://www.ncbi.nlm.nih.gov/books/NBK556021/
https://www.medmedchem.com/article_203546_64baabdcbf7feb3674a0018c629077b5.pdf
https://www.medmedchem.com/article_203546.html
https://pubmed.ncbi.nlm.nih.gov/25238767/
https://pubmed.ncbi.nlm.nih.gov/25238767/
https://www.benchchem.com/product/b124400#2-carbamimidoylthio-ethanesulfonic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b124400#2-carbamimidoylthio-ethanesulfonic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b124400#2-carbamimidoylthio-ethanesulfonic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b124400#2-carbamimidoylthio-ethanesulfonic-acid-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b124400?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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